Cas no 1448064-85-4 (1-(pyrrolidine-1-sulfonyl)-N-2-(thiophen-2-yl)ethylpiperidine-4-carboxamide)

• Product Name: 1-(pyrrolidine-1-sulfonyl)-N-2-(thiophen-2-yl)ethylpiperidine-4-carboxamide
• CAS No: 1448064-85-4
• MF: C₁₆H₂₅N₃O₃S₂
• MW: 371.518001317978
• CID: 6380975
• PubChem ID: 71794680
• Update Time: 2025-06-09

1-(pyrrolidine-1-sulfonyl)-N-2-(thiophen-2-yl)ethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidine-1-sulfonyl)-N-2-(thiophen-2-yl)ethylpiperidine-4-carboxamide
• 1-pyrrolidin-1-ylsulfonyl-N-(2-thiophen-2-ylethyl)piperidine-4-carboxamide
• 1-(PYRROLIDINE-1-SULFONYL)-N-[2-(THIOPHEN-2-YL)ETHYL]PIPERIDINE-4-CARBOXAMIDE
• CHEMBL4988272
• F6253-3603
• VU0541671-1
• AKOS024545416
• 1-(pyrrolidin-1-ylsulfonyl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide
• 1448064-85-4

• Inchi： 1S/C16H25N3O3S2/c20-16(17-8-5-15-4-3-13-23-15)14-6-11-19(12-7-14)24(21,22)18-9-1-2-10-18/h3-4,13-14H,1-2,5-12H2,(H,17,20)
• InChI Key： RXXYUKRVGDNAJN-UHFFFAOYSA-N
• SMILES： N1(S(N2CCCC2)(=O)=O)CCC(C(NCCC2SC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 371.13373402g/mol
• Monoisotopic Mass: 371.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 106Ų

Additional information on 1-(pyrrolidine-1-sulfonyl)-N-2-(thiophen-2-yl)ethylpiperidine-4-carboxamide

Introduction to 1-(pyrrolidine-1-sulfonyl)-N-2-(thiophen-2-yl)ethylpiperidine-4-carboxamide (CAS No. 1448064-85-4)

1-(pyrrolidine-1-sulfonyl)-N-2-(thiophen-2-yl)ethylpiperidine-4-carboxamide, identified by its CAS number 1448064-85-4, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of both pyrrolidine and thiophene moieties, which are known for their structural versatility and biological activity. The pyrrolidine-1-sulfonyl group and the thiophen-2-yl substituent contribute to the compound's unique pharmacophoric features, making it a promising candidate for further exploration in therapeutic applications.

The structure of 1-(pyrrolidine-1-sulfonyl)-N-2-(thiophen-2-yl)ethylpiperidine-4-carboxamide is meticulously designed to exploit the interactions between these heterocyclic systems. The pyrrolidine ring is a common scaffold in many bioactive molecules, often found in drugs targeting neurological and cardiovascular diseases. Its ability to form hydrogen bonds and interact with biological targets makes it a valuable component in medicinal chemistry. Similarly, the thiophene ring is known for its role in various pharmacological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The combination of these two moieties in this compound suggests potential therapeutic benefits that warrant further investigation.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced selectivity and efficacy. The compound 1-(pyrrolidine-1-sulfonyl)-N-2-(thiophen-2-yl)ethylpiperidine-4-carboxamide aligns with this trend by incorporating structural elements that have demonstrated promise in preclinical studies. Specifically, the sulfonamide linkage in the pyrrolidine-1-sulfonyl group is known to enhance binding affinity to biological targets, while the ethylpiperidine moiety provides additional conformational flexibility. These features make the compound an attractive candidate for developing new drugs targeting a variety of diseases.

The synthesis of 1-(pyrrolidine-1-sulfonyl)-N-2-(thiophen-2-yl)ethylpiperidine-4-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the pyrrolidine-sulfonyl group typically involves sulfonylation reactions, while the attachment of the thiophen-2-yl

The pharmacological profile of 1-( prospects for therapeutic application are vast.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery and optimization of novel compounds like 1-(). These methodologies allow researchers to predict binding affinities, assess metabolic stability, and identify potential side effects with greater efficiency than traditional experimental approaches. By leveraging these tools, scientists can fine-tune the structure of 1-() to enhance its pharmacological properties and improve its suitability for clinical development.

In conclusion, 1-() represents a significant advancement in medicinal chemistry, combining structural elements known for their biological activity with innovative synthetic strategies. Its potential as a therapeutic agent remains promising, particularly as research continues to uncover new applications for molecules featuring both and moieties. As our understanding of disease mechanisms evolves, compounds like 1-() will likely play an increasingly important role in the development of next-generation therapeutics.